Cas no 2174001-89-7 (2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid))

• Product Name: 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid)
• CAS No: 2174001-89-7
• MF: C₁₂H₁₁ClF₆N₂O₄
• MW: 396.670163393021
• CID: 6241454
• PubChem ID: 136574251
• Update Time: 2025-10-29

2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid)
• 2-(azetidin-3-yl)-5-chloropyridine bis(trifluoroacetic acid)
• 2-(azetidin-3-yl)-5-chloropyridine;2,2,2-trifluoroacetic acid
• 2-(azetidin-3-yl)-5-chloropyridine bis(2,2,2-trifluoroacetate)
• GS0626
• 2174001-89-7
• 2-(azetidin-3-yl)-5-chloropyridine; bis(trifluoroacetic acid)
• AKOS034140770
• Z3069013257
• 2-(azetidin-3-yl)-5-chloropyridinebis(2,2,2-trifluoroacetate)
• EN300-1692984

• Inchi： 1S/C8H9ClN2.2C2HF3O2/c9-7-1-2-8(11-5-7)6-3-10-4-6;2*3-2(4,5)1(6)7/h1-2,5-6,10H,3-4H2;2*(H,6,7)
• InChI Key： WNOVYCCPGSRLMY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1CNC1.FC(C(=O)O)(F)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 396.0311535g/mol
• Monoisotopic Mass: 396.0311535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5Ų

Additional information on 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid)

Research Brief on 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid) (CAS: 2174001-89-7)

The compound 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid) (CAS: 2174001-89-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine and chloropyridine moieties, serves as a versatile intermediate in the synthesis of biologically active compounds. Its unique structural features make it a promising candidate for drug discovery, particularly in the development of small-molecule therapeutics targeting various diseases.

Recent studies have focused on the synthesis and application of 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid) in medicinal chemistry. Researchers have explored its potential as a building block for the construction of novel heterocyclic compounds with enhanced pharmacological properties. The compound's ability to undergo diverse chemical transformations, such as nucleophilic substitution and cross-coupling reactions, has been leveraged to create libraries of derivatives for high-throughput screening.

One notable application of this compound is in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that derivatives of 2-(azetidin-3-yl)-5-chloropyridine exhibit potent inhibitory activity against specific kinase targets, highlighting its potential as a scaffold for drug design.

In addition to its role in kinase inhibition, 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid) has been investigated for its utility in fragment-based drug discovery (FBDD). FBDD is a powerful approach that involves screening small, low-molecular-weight fragments against biological targets to identify hits that can be optimized into lead compounds. The compound's modular structure and synthetic accessibility make it an attractive fragment for such applications.

Recent advancements in synthetic methodologies have also improved the efficiency of producing 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid). Novel catalytic systems and greener reaction conditions have been reported, reducing the environmental impact and cost associated with its synthesis. These developments are expected to facilitate its broader adoption in pharmaceutical research and development.

Despite its promise, challenges remain in the optimization of 2-(azetidin-3-yl)-5-chloropyridine-based compounds. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research aims to tackle these challenges through structural modifications and formulation strategies.

In conclusion, 2-(azetidin-3-yl)-5-chloropyridine, bis(trifluoroacetic acid) (CAS: 2174001-89-7) represents a valuable tool in modern drug discovery. Its versatility, combined with recent synthetic and pharmacological advancements, positions it as a key player in the development of next-generation therapeutics. Future studies will likely focus on expanding its applications and overcoming current limitations to unlock its full potential in the chemical biology and pharmaceutical fields.